2-{4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-1-ethanamine

• IUPAC Name: 2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]ethanamine
• InChI: InChI=1S/C12H16ClF3N4/c13-10-7-9(12(14,15)16)8-18-11(10)20-5-3-19(2-1-17)4-6-20/h7-8H,1-6,17H2
• InChI Key: AOUXQOIEZKRYHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C12H16ClF3N4
• Molecular Weight: 308.73 g/mol

Description

“2-{4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-1-ethanamine” is a complex organic compound. It contains a trifluoromethyl group (-CF3), which is a common functional group in organic chemistry, often contributing to the properties of pharmaceuticals. The compound also includes a pyridine ring, a piperazine ring, and an ethanamine group.

Scientific Research Applications

Arylpiperazine Derivatives: A Therapeutic Overview

Arylpiperazine derivatives have garnered attention for their clinical application potential, primarily in the treatment of depression, psychosis, or anxiety. These compounds, including the likes of buspirone, nefazodone, and trazodone, undergo extensive metabolism, leading to a variety of serotonin receptor-related effects. Their metabolites exhibit affinity for various neurotransmitter receptors, although some remain largely unexplored despite their amphetamine-like designer drug use. The extensive tissue distribution, including the brain, underscores the therapeutic relevance of these derivatives, although individual variability in metabolism presents challenges in their clinical application (Caccia, 2007).

Piperazine Derivatives for Therapeutic Use

Piperazine, a significant heterocycle in drug design, is found in a myriad of drugs across various therapeutic classes, from antipsychotics to anti-inflammatories. Slight modifications in the substitution pattern on the piperazine nucleus significantly impact the medicinal potential of the resultant molecules. This adaptability underscores the broad potential of the piperazine scaffold in drug discovery, with certain patents suggesting its utility as a flexible building block for designing drug-like elements for a range of diseases (Rathi et al., 2016).

Anti-mycobacterial Activity of Piperazine Analogues

Piperazine and its analogues play a pivotal role in the structural framework of numerous marketed drugs, displaying diverse pharmacological activities. Specifically, potent molecules containing piperazine as an essential subunit have shown significant activity against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This review emphasizes the importance of piperazine as a vital building block in developing safer, selective, and cost-effective anti-mycobacterial agents, showcasing the compound's versatility in medicinal chemistry (Girase et al., 2020).